Cas no 203452-46-4 ((2R)-2-benzylpiperidine)

• Product Name: (2R)-2-benzylpiperidine
• CAS No: 203452-46-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 4634270
• PubChem ID: 1201372
• Update Time: 2025-10-29

(2R)-2-benzylpiperidine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Benzylpiperidine
• (R)-2-benzylpiperidine hydrochloride
• (R)-2-Benzylpiperidine >=95%
• (2R)-2-benzylpiperidine
• Piperidine, 2-(phenylmethyl)-, (2R)-
• (R)-2-Benzylpiperidine, >=95%
• (R)-2-Benzylpiperidine, AldrichCPR
• AKOS025141981
• (2R)-2-(Phenylmethyl)piperidine
• TQR1108
• 203452-46-4
• MFCD20663986
• DB-200130
• 2-Benzylpiperidine, (R)-
• JGN6TR76QF
• LS-1004
• SCHEMBL8872309

• MDL： MFCD20663986
• Inchi： 1S/C12H17N/c1-2-6-11(7-3-1)10-12-8-4-5-9-13-12/h1-3,6-7,12-13H,4-5,8-10H2/t12-/m1/s1
• InChI Key： ITXCORRITGNIHP-GFCCVEGCSA-N
• SMILES： N1CCCC[C@@H]1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: 45-50 °C

(2R)-2-benzylpiperidine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 2-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 2-benzylpiperidines

Additional information on (2R)-2-benzylpiperidine

(2R)-2-Benzylpiperidine: A Comprehensive Overview

(2R)-2-Benzylpiperidine, also known by its CAS number 203452-46-4, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a piperidine derivative with a benzyl group attached at the 2-position, and its (R) configuration imparts unique stereochemical properties. The structure of (2R)-2-benzylpiperidine consists of a six-membered ring with one nitrogen atom and a benzyl substituent, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of (2R)-2-benzylpiperidine in drug discovery, particularly in the development of bioactive molecules. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for modulating pharmacokinetic properties such as solubility and bioavailability. Researchers have explored its use as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity.

In the realm of materials science, (2R)-2-benzylpiperidine has been investigated for its role in the synthesis of advanced polymers and hybrid materials. Its ability to undergo various polymerization reactions has led to the creation of novel materials with tailored mechanical and thermal properties. For instance, recent advancements have demonstrated its utility in producing stimuli-responsive polymers that can adapt to environmental changes, opening new avenues for applications in sensors and drug delivery systems.

The synthesis of (2R)-2-benzylpiperidine has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Methods such as catalytic asymmetric hydrogenation and enzymatic resolution have been employed to achieve enantiopure samples efficiently. These advancements underscore the commitment to sustainable practices in modern chemical synthesis.

Moreover, computational studies using molecular modeling and docking simulations have provided deeper insights into the interactions of (2R)-2-benzylpiperidine with biological targets. These studies have revealed potential applications in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders. The compound's ability to bind to specific protein pockets with high affinity makes it a promising lead for drug development.

In conclusion, (2R)-2-benzylpiperidine stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features, combined with recent research breakthroughs, position it as a valuable tool in advancing both academic and industrial pursuits. As ongoing investigations continue to uncover new potentials, this compound is poised to play an increasingly significant role in shaping future innovations.